Cas no 1093759-51-3 (1-Benzyl-3-iodo-7-azaindole)

• Product Name: 1-Benzyl-3-iodo-7-azaindole
• CAS No: 1093759-51-3
• MF: C₁₄H₁₁IN₂
• MW: 334.155015230179
• CID: 2604886
• PubChem ID: 49758867
• Update Time: 2025-05-22

1-Benzyl-3-iodo-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-iodo-7-azaindole
• 1093759-51-3
• BS-30059
• 1-Benzyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
• MFCD09834873
• 1-benzyl-3-iodopyrrolo[2,3-b]pyridine
• F74176

• MDL： MFCD09834873
• Inchi： 1S/C14H11IN2/c15-13-10-17(9-11-5-2-1-3-6-11)14-12(13)7-4-8-16-14/h1-8,10H,9H2
• InChI Key： KJXCQDCJEMOYCK-UHFFFAOYSA-N
• SMILES： IC1=CN(C2C1=CC=CN=2)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.99670g/mol
• Monoisotopic Mass: 333.99670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

1-Benzyl-3-iodo-7-azaindole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 1-Benzyl-3-iodo-7-azaindole

Recent Advances in the Study of 1-Benzyl-3-iodo-7-azaindole (CAS: 1093759-51-3): A Promising Scaffold in Medicinal Chemistry

1-Benzyl-3-iodo-7-azaindole (CAS: 1093759-51-3) has emerged as a significant compound in medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key scaffold for designing inhibitors targeting various kinases and other therapeutic targets. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a benzyl group at the 1-position and an iodine atom at the 3-position of the 7-azaindole core, has been exploited for its ability to participate in diverse chemical reactions, including cross-coupling reactions. These reactions are pivotal for generating libraries of derivatives with enhanced pharmacological properties. Recent publications have demonstrated the efficacy of 1-Benzyl-3-iodo-7-azaindole in Suzuki-Miyaura and Sonogashira couplings, enabling the rapid assembly of complex molecules for biological screening.

In terms of biological activity, 1-Benzyl-3-iodo-7-azaindole has shown promising results as a kinase inhibitor, particularly in the context of cancer research. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against Aurora kinases, which are critical regulators of cell division. The study underscored the compound's potential as a lead for developing novel anticancer agents, with several derivatives demonstrating nanomolar IC50 values in vitro.

Beyond oncology, recent research has explored the compound's utility in neurodegenerative diseases. A preprint from BioRxiv highlighted its role in modulating protein-protein interactions implicated in Alzheimer's disease. The study found that 1-Benzyl-3-iodo-7-azaindole derivatives could disrupt the aggregation of amyloid-beta peptides, suggesting a potential therapeutic avenue for neurodegenerative disorders. These findings are particularly significant given the limited treatment options currently available for such conditions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-Benzyl-3-iodo-7-azaindole derivatives. A recent review in Drug Discovery Today emphasized the need for further structural modifications to improve solubility and bioavailability. Computational modeling and structure-activity relationship (SAR) studies are being employed to address these issues, with several research groups reporting progress in this area.

In conclusion, 1-Benzyl-3-iodo-7-azaindole (CAS: 1093759-51-3) represents a highly versatile scaffold with broad applications in medicinal chemistry. Its ability to serve as a building block for diverse chemical transformations and its promising biological activities make it a valuable tool for drug discovery. Ongoing research aims to overcome current limitations and unlock its full therapeutic potential, positioning it as a compound of significant interest in the coming years.